Cas no 1201633-54-6 ({2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride)

• Product Name: {2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride
• CAS No: 1201633-54-6
• MF: C₁₃H₂₂ClNO
• MW: 243.772882938385
• MDL: MFCD12195863
• CID: 1077645
• PubChem ID: 44229293
• Update Time: 2025-11-02

{2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-[4-(3-Methylbutoxy)phenyl]ethyl}amine hydrochloride
• 2-[4-(3-METHYLBUTOXY)PHENYL]ETHANAMINE HYDROCHLORIDE
• 1201633-54-6
• 2-[4-(3-Methylbutoxy)phenyl]ethan-1-amine--hydrogen chloride (1/1)
• BS-37157
• (2-[4-(3-Methylbutoxy)phenyl]ethyl)amine hydrochloride
• DTXSID40657976
• 2-[4-(3-methylbutoxy)phenyl]ethanamine;hydrochloride
• AKOS005110916
• MFCD12195863
• {2-[4-(3-Methylbutoxy)phenyl]ethyl}amine HCl
• {2-[4-(3-Methylbutoxy)phenyl]ethyl}aminehydrochloride
• {2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride

• MDL： MFCD12195863
• Inchi： 1S/C13H21NO.ClH/c1-11(2)8-10-15-13-5-3-12(4-6-13)7-9-14;/h3-6,11H,7-10,14H2,1-2H3;1H
• InChI Key： QRTMYRQYOQNTLI-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)CCN)CCC(C)C

Computed Properties

• Exact Mass: 243.139
• Monoisotopic Mass: 243.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

{2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on {2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride

Comprehensive Guide to {2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride (CAS No. 1201633-54-6)

{2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride (CAS No. 1201633-54-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is widely studied for its potential applications in drug development and therapeutic interventions. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for various experimental and industrial applications.

The chemical structure of {2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride includes a phenylethylamine backbone modified with a 3-methylbutoxy group, which contributes to its distinct physicochemical properties. Researchers are particularly interested in its potential interactions with biological systems, especially in the context of neurological and metabolic studies. The CAS No. 1201633-54-6 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

One of the key areas of interest for {2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride is its role in the development of novel central nervous system (CNS) agents. Given the rising global focus on mental health and neurodegenerative diseases, this compound is being explored for its potential to modulate neurotransmitter activity. Its structural similarity to other bioactive phenylethylamines makes it a promising candidate for further investigation.

In addition to its pharmaceutical potential, {2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride is also studied for its applications in organic synthesis. Chemists value its versatility as a building block for more complex molecules, particularly in the synthesis of specialty chemicals and fine chemicals. The compound's stability under various conditions makes it a reliable intermediate in multi-step synthetic pathways.

The demand for {2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride has been steadily increasing, driven by advancements in drug discovery and biochemical research. Companies specializing in custom synthesis and contract research organizations (CROs) often seek high-purity batches of this compound to support their projects. The CAS No. 1201633-54-6 is frequently cited in procurement databases, reflecting its relevance in the chemical industry.

From a regulatory perspective, {2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride is compliant with major international safety and quality standards. It is not classified as a hazardous substance, making it easier to handle and transport for research purposes. However, researchers are advised to follow standard laboratory protocols to ensure safe usage.

Looking ahead, the future of {2-4-(3-Methylbutoxy)phenylethyl}amine Hydrochloride appears promising, with ongoing studies exploring its broader applications. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in the next generation of therapeutic agents and specialty chemicals. For researchers and industry professionals, staying updated on the latest developments related to CAS No. 1201633-54-6 is essential for leveraging its full potential.